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Compound of Interest

Compound Name: (1S)-1-cyclopropylethan-1-ol
CAS No.: 55637-37-1
Cat. No.: B2373586

Get Quote

Executive Summary: The Hazard Matrix

(1S)-1-Cyclopropylethan-1-ol presents a dual-hazard profile often overlooked in standard
safety data sheets (SDS). While primarily classified as a flammable liquid (Category 3), its
structural cyclopropyl moiety introduces significant ring strain (~27.5 kcal/mol).

Operational Criticality: Unlike linear alcohols (e.g., 2-propanol), this compound is susceptible to
rapid, exothermic ring-opening reactions when exposed to strong Brgnsted or Lewis acids.
Standard "organic waste" commingling is insufficient. This guide mandates strict segregation
from acidic waste streams to prevent uncontrolled polymerization or thermal runaway in waste
containers.

Chemical Profile & Physiochemical Data

Use this data to validate waste stream compatibility.
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Property Value Operational Implication

Specific enantiomer; treat

Chemical Name (1S)-1-Cyclopropylethan-1-ol o o
racemic mixtures similarly.
CAS Number 55637-37-1 Use for waste manifesting.
Molecular Formula CsH100 Organic, non-halogenated.[1]
D001 Ignitable Waste.
Flash Point ~34°C (93°F) Closed Cup Requires grounding/bonding.
[21[3]141[5]
- ) Moderate volatility; fume hood
Boiling Point 128°C )
required.
) Lighter than water; will float in
Density 0.887 g/mL )
agueous mixtures.
o Acid-Sensitive Cyclopropyl DO NOT MIX with H2SOa, HCI,
Reactivity ) ) )
Ring or Lewis acids (e.g., AICIs3).
o _ o PPE: Nitrile gloves, safety
GHS Classification Flammable Lig. 3, Skin Irrit. 2

goggles, flame-retardant coat.

Pre-Disposal Segregation Strategy

Effective disposal begins at the bench, not the loading dock. You must implement a "Check-
Neutralize-Segregate" workflow.

The Acid-Sensitivity Protocol

The cyclopropyl ring is kinetically stable in neutral conditions but thermodynamically unstable.

e Risk: Introduction into a waste drum containing acidic residues (pH < 4) can trigger ring
opening, leading to heat generation and potential pressurization of the container.

o Mandate: All waste streams containing (1S)-1-cyclopropylethan-1-ol must be pH-checked.
If acidic, neutralize to pH 6—8 using Sodium Bicarbonate (NaHCOs) before transfer to the
solvent waste container.
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Disposal Workflow Logic

The following decision tree illustrates the mandatory logic for handling this specific chemical.

Waste Generation:
(1S)-1-Cyclopropylethan-1-ol

Assess Chemical State

i

Pure Chemical?

No

Mixture/Solution?

Check pH Level

Acidic (pH < 6) Yes

Neutralize with NaHCO3

Neutral (pH 6-8) to pH 6-8

Contains Halogens?
(DCM, Chloroform)

Segregate: Non-Halogenated
Organic Solvents

Container B:
Halogenated Organics

(Segregated)

Container A:
Non-Halogenated Organics
(RCRA DO01)

Label: 'Flammable’,
'Cyclopropyl Derivative'
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Figure 1: Decision logic for the safe segregation and disposal of (1S)-1-cyclopropylethan-1-
ol, emphasizing pH neutralization and halogen separation.

Detailed Operational Procedures
A. Routine Waste Transfer

o PPE Verification: Don flame-resistant lab coat, safety goggles (ANSI Z87.1), and nitrile
gloves (0.12mm minimum thickness).

» Vapor Control: Perform all transfers inside a certified chemical fume hood.

o Grounding: If transferring volumes >4L, attach a grounding strap to the receiving drum to
prevent static discharge (Flash Point ~34°C).

e pH Validation: Dip a pH strip into the waste solution.

o If Red/Orange (Acidic): Slowly add saturated Sodium Bicarbonate solution until bubbling
ceases and pH is neutral.

o Transfer: Pour waste into the Non-Halogenated Organic Solvent container (unless mixed
with halogens).

o Seal: Immediately close the container lid to prevent vapor accumulation.

B. Spill Management (Emergency Contingency)

For spills > 100 mL
o Evacuate & Ventilate: Remove ignition sources immediately. Alert nearby personnel.

» Contain: Use non-combustible absorbents (Vermiculite or Activated Carbon). Do not use
paper towels (increases surface area for flammability).

o Collect: Use non-sparking tools (plastic scoop) to transfer absorbed material into a
hazardous waste bag.
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e Clean: Clean the surface with a soap/water solution. Do not use bleach (potential reactivity).

Regulatory Compliance & Waste Codes

Strict adherence to EPA and local regulations is mandatory.

 RCRA Waste Code:D001 (Ignitability). The flash point is < 60°C (140°F), automatically
triggering this classification under 40 CFR § 261.21.

e Labeling: Containers must be labeled "Hazardous Waste" with the specific indication:
"Flammable - Cyclopropyl Alcohol".

o Storage: Store in a flammable safety cabinet (yellow cabinet) away from oxidizers (nitric
acid, perchlorates) and strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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